Cas no 2645443-14-5 (rel-(1R-2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate)

• Product Name: rel-(1R-2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate
• CAS No: 2645443-14-5
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 5086724
• PubChem ID: 155487312
• Update Time: 2025-10-25

rel-(1R-2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate Chemical and Physical Properties

Names and Identifiers

• 2645443-14-5
• [(1R,2Z)-cyclooct-2-en-1-yl] (4-nitrophenyl) carbonate
• (R,E)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate
• 2645443-13-4
• rel-(1R-2E-pS)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate
• rel-(1R-2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate

• Inchi： 1S/C15H17NO5/c17-15(20-13-6-4-2-1-3-5-7-13)21-14-10-8-12(9-11-14)16(18)19/h4,6,8-11,13H,1-3,5,7H2/b6-4-
• InChI Key： XNTGBHHUEQUWSQ-XQRVVYSFSA-N
• SMILES： O(C1C=CC(N(=O)=O)=CC=1)C(=O)OC1C=CCCCCC1 |c:15|

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 81.4Ų

Additional information on rel-(1R-2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate

Rel-(1R,2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) Carbonate (CAS No. 2645443-14-5): A Comprehensive Overview

Rel-(1R,2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate (CAS No. 2645443-14-5) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a cyclooctene ring and a nitrophenyl carbonate moiety. The specific stereochemistry of the compound, denoted by the (1R,2E-pR) configuration, plays a crucial role in its chemical and biological properties.

The cyclooctene ring is a cyclic alkene with eight carbon atoms, providing a rigid and stable framework for the molecule. This structural feature is essential for the compound's reactivity and stability in various chemical reactions. The nitrophenyl carbonate group, on the other hand, introduces a high degree of functional versatility, making the compound suitable for a wide range of applications in both synthetic chemistry and biological studies.

Recent research has highlighted the potential of rel-(1R,2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate in several areas of scientific inquiry. One notable application is in the development of new pharmaceutical agents. The nitrophenyl carbonate group can serve as a prodrug moiety, which can be selectively cleaved under specific physiological conditions to release an active drug molecule. This approach has been explored in the context of targeted drug delivery systems, where the compound's unique structure allows for enhanced specificity and reduced side effects.

In addition to its pharmaceutical applications, rel-(1R,2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate has also shown promise in materials science. The rigid cyclooctene ring provides mechanical stability to polymers and other materials, while the nitrophenyl carbonate group can be used to introduce reactive sites for further chemical modification. This dual functionality makes the compound an attractive candidate for the development of advanced materials with tailored properties.

The synthesis of rel-(1R,2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate involves several intricate steps that require precise control over stereochemistry and functional group manipulation. One common synthetic route involves the use of chiral catalysts to achieve the desired stereoselectivity during the formation of the cyclooctene ring. Subsequent functionalization steps are then employed to introduce the nitrophenyl carbonate group. These synthetic strategies have been optimized through extensive research, leading to improved yields and purity levels.

The physical and chemical properties of rel-(1R,2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate have been extensively characterized using various analytical techniques. Spectroscopic methods such as NMR and IR spectroscopy have provided detailed insights into the molecular structure and conformational behavior of the compound. Additionally, thermal analysis techniques like DSC have been used to study the thermal stability and phase transitions of the material.

In biological studies, rel-(1R,2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate has been evaluated for its potential as a probe molecule in cellular assays. The compound's ability to selectively interact with specific biomolecules makes it a valuable tool for investigating cellular processes such as signal transduction and protein-protein interactions. Recent studies have demonstrated that the compound can be used to modulate enzyme activity and cellular signaling pathways, opening up new avenues for therapeutic intervention.

The environmental impact of rel-(1R,2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate has also been considered in recent research. Studies have shown that the compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This favorable profile makes it suitable for use in various industrial and research applications without significant environmental concerns.

In conclusion, rel-(1R,2E-pR)-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate (CAS No. 2645443-14-5) is a versatile and promising compound with a wide range of potential applications in organic chemistry, pharmaceutical research, materials science, and biological studies. Its unique structural features and functional groups provide a solid foundation for further exploration and development in these fields.